4-Nitrophenyl tetrahydrofuran-3-yl carbonate

• Molecular Formula: C11H11NO6
• Molecular Weight: 253.21 g/mol
• IUPAC Name: (4-nitrophenyl) oxolan-3-yl carbonate
• InChI: InChI=1S/C11H11NO6/c13-11(18-10-5-6-16-7-10)17-9-3-1-8(2-4-9)12(14)15/h1-4,10H,5-7H2
• InChI Key: ASKRTLBFSMARDB-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Nitrophenyl tetrahydrofuran-3-yl carbonate is a useful research compound. Its molecular formula is C11H11NO6 and its molecular weight is 253.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound was prepared by using procedures analogous to those described for the synthesis of Example 67, Step 1 starting from 3-hydroxytetrahydrofuran (Aldrich, Cat. #H59109) and p-nitrophenyl chloroformate.

Synthesis routes and methods II

Procedure details

(S)-(+)-3-Hydroxy-tetrahydrofuran (0.88 mL, 13 mmol) was dissolved in DCM (5 mL) and H2O (40 mL), carbonic acid bis-(4-nitro-phenyl) ester (5.8 g 19 mmol) and TEA (2.8 mL, 20 mmol) were added slowly. The reaction was allowed to stir at room temperature for 24 h. After concentrated, diluted with EtOAc, washed with brine and H2O, dried over Na2SO4, the crude product was purified on silica (12 g, 25-75% EtOAc/hexanes) to give carbonic acid 4-nitro-phenyl ester tetrahydro-furan-3-yl ester as light yellow solid (2.3 g, 71%).